Cas no 34114-98-2 (T-2 Toxin Triol)

• Product Name: T-2 Toxin Triol
• CAS No: 34114-98-2
• MF: C₂₀H₃₀O₇
• MW: 382.448007106781
• CID: 307645
• PubChem ID: 13797589
• Update Time: 2025-04-19

T-2 Toxin Triol Chemical and Physical Properties

Names and Identifiers

• Trichothec-9-ene-3,4,8,15-tetrol,12,13-epoxy-, 8-(3-methylbutanoate), (3a,4b,8a)-
• T-2-Triol
• T-2 Toxin Triol
• T2 TOXIN TRIOL
• T-2 TRIOL
• T-2-Triol solution
• 34114-98-2
• CHEMBL152136
• AKOS027263660
• (1'S,2S,2'R,4'S,7'R,9'R,10'R,11'S)-10',11'-dihydroxy-2'-(hydroxymethyl)-1',5'-dimethyl-8'-oxaspiro[oxirane-2,12'-tricyclo[7.2.1.0,dodecan]-5'-en-4'-yl 3-methylbutanoate
• HY-N6720
• Toxin T-2 triol
• 3-alpha,4-beta,15-Trihydroxy-8-alpha-(3-methylbutyryloxy)-12,13-epoxytrichothec-9-ene
• 12,13-Epoxytrichothec-9-ene-3-alpha,4-beta,8-alpha,15-tetrol 8-isovalerate
• Trichothec-9-ene-3-alpha,4-beta,8-alpha,15-tetrol, 12,13-epoxy-, 8-isovalerate
• 97373-21-2
• Deacetyl-HT-2 toxin
• [(1S,2R,4S,7R,9R,10R,11S,12S)-10,11-dihydroxy-2-(hydroxymethyl)-1,5-dimethylspiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-4-yl] 3-methylbutanoate
• 1ST7235
• (2R,2'S,3R,4S,5S,5AR,7S,9aR)-3,4-dihydroxy-5a-(hydroxymethyl)-5,8-dimethyl-2,3,4,5,5a,6,7,9a-octahydrospiro[2,5-methanobenzo[b]oxepine-10,2'-oxiran]-7-yl 3-methylbutanoate
• Trichothec-9-ene, 12,13-epoxy-3-alpha,4-beta,8-alpha,15-tetrahydroxy-, 8-isovalerate
• CS-0099764
• J-019454
• Trichothec-9-ene-3,4,8,15-tetrol, 12,13-epoxy-, 8-(3-methylbutanoate), (3alpha,4beta,8alpha)-
• Toxin T 3
• Toxin T 2 triol
• T 2 triol
• 12,13-Epoxy-trichothec-9-ene-3alpha,4beta,8alpha,15-tetrol 8-isovalerate
• DTXSID70955659

• Inchi： 1S/C20H30O7/c1-10(2)5-14(22)26-12-7-19(8-21)13(6-11(12)3)27-17-15(23)16(24)18(19,4)20(17)9-25-20/h6,10,12-13,15-17,21,23-24H,5,7-9H2,1-4H3/t12-,13+,15+,16+,17+,18+,19+,20-/m0/s1
• InChI Key： DDAUKBBLCGQHIP-CAVDVMKYSA-N
• SMILES： O1C[C@]21[C@H]1[C@@H]([C@H]([C@]2(C)[C@@]2(CO)C[C@@H](C(C)=C[C@H]2O1)OC(CC(C)C)=O)O)O

Computed Properties

• Exact Mass: 382.19900
• Monoisotopic Mass: 382.199153
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109
• XLogP3: -0.2

Experimental Properties

• Density: 1.1504 (rough estimate)
• Melting Point: 162°C
• Boiling Point: 420.33°C (rough estimate)
• Flash Point: 6℃
• Refractive Index: 1.4800 (estimate)
• PSA: 108.75000
• LogP: 0.55110
• Sensitiveness: Sensitive to light
• Vapor Pressure: 0.0±3.1 mmHg at 25°C

T-2 Toxin Triol Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225,H302+H312+H332,H319
• Warning Statement： P210,P280,P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1/PG 1
• WGK Germany：2
• Hazard Category Code： 26/27/28-36/37/38-36-20/21/22-11
• Safety Instruction： 22-26-36/37/39-45-36/37-16
• RTECS：YD0105000
• Hazardous Material Identification：
• Risk Phrases：R26/27/28; R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Trichothecenes
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Trichothecenes
• Other Chemical Reagents